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Compound of Interest

Compound Name: Volvalerenal E

Cat. No.: B14033956

For Immediate Release

This technical guide provides a comprehensive overview of Volvalerenal E, a bicyclic iridoid of
interest to the scientific community. This document outlines its chemical identity, and although
specific biological data and experimental protocols for Volvalerenal E remain to be fully
publicly documented, this guide establishes a foundational understanding based on available
chemical data.

Core Chemical Identifiers

A precise understanding of a compound begins with its unequivocal identification. Volvalerenal
E is defined by the following nomenclature and registration number:

Identifier Value

[(AR,4Z,8E,10R)-8-formyl-11,11-dimethyl-4-
bicyclo[8.1.0Jundeca-4,8-dienyllmethyl acetate

IUPAC Name

CAS Number 1247014-33-0

Experimental Data and Protocols

Currently, detailed experimental protocols, quantitative data, and specific signaling pathways
for Volvalerenal E are not extensively available in publicly accessible scientific literature. The
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isolation and characterization of numerous iridoids from various Valeriana species suggest that
standard phytochemical techniques are employed for their extraction and purification.

A general workflow for the isolation and characterization of iridoids from Valeriana officinalis,

the plant genus from which related compounds have been identified, can be conceptualized.

This process typically involves extraction, fractionation, and purification, followed by structure
elucidation.

General Experimental Workflow for Iridoid Isolation

The following diagram illustrates a generalized workflow that could be hypothetically applied to
the isolation and characterization of Volvalerenal E, based on established methods for similar

compounds.
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Generalized Iridoid Isolation Workflow
Valeriana sp. Plant Material
(e.g., roots and rhizomes)

:

Solvent Extraction
(e.g., Ethanol, Methanol)

Crude Extract

Liquid-Liquid Fractionation
(e.g., Hexane, Ethyl Acetate, n-Butanol)
(Solvent Fractions)
Chromatographic Purification
(e.g., Column Chromatography, HPLC)

Esolated Volvalerenal E)

Structure EIumdann) (Biological Activity Screening

(NMR, MS)

Click to download full resolution via product page

Caption: A hypothetical workflow for the isolation and analysis of Volvalerenal E.
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Concluding Remarks

While the fundamental chemical identity of Volvalerenal E is established, a significant
opportunity exists for further research to elucidate its biological activities and the underlying
mechanisms. The scientific community is encouraged to pursue studies that would generate
the quantitative data and detailed experimental protocols necessary to fully understand the
potential of this compound. As new research becomes available, this technical guide will be
updated to reflect the expanding knowledge base.

 To cite this document: BenchChem. [Unveiling Volvalerenal E: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14033956#volvalerenal-e-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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